3-[2-(2-hydroxyethyl)-1-piperidinyl]-1-phenyl-2,5-pyrrolidinedione

• IUPAC Name: 3-[2-(2-hydroxyethyl)piperidin-1-yl]-1-phenylpyrrolidine-2,5-dione
• InChI: InChI=1S/C17H22N2O3/c20-11-9-13-6-4-5-10-18(13)15-12-16(21)19(17(15)22)14-7-2-1-3-8-14/h1-3,7-8,13,15,20H,4-6,9-12H2
• InChI Key: LUTPVOUCNBEQAC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCO)C2CC(=O)N(C2=O)C3=CC=CC=C3
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol

Description

3-[2-(2-hydroxyethyl)-1-piperidinyl]-1-phenyl-2,5-pyrrolidinedione, commonly known as Etizolam, is a thienodiazepine drug that is used as an anxiolytic, sedative, hypnotic, and muscle relaxant. It has gained popularity in recent years due to its effectiveness in treating anxiety disorders and insomnia. However,

Mechanism of Action

Etizolam acts on the GABA-A receptor, which is responsible for inhibiting neurotransmission in the brain. It enhances the activity of this receptor, resulting in the suppression of anxiety and induction of sleep.
Biochemical and Physiological Effects:
Etizolam has been shown to have a number of biochemical and physiological effects. It has been found to increase the level of GABA in the brain, which is responsible for reducing anxiety and inducing sleep. In addition, it has been found to decrease the level of glutamate, which is responsible for excitatory neurotransmission in the brain.

Advantages and Limitations for Lab Experiments

Etizolam has several advantages for lab experiments. It has a high potency and is effective at low doses. It is also relatively easy to administer and has a rapid onset of action. However, it has limitations as well. It can be addictive and may cause withdrawal symptoms if used for extended periods. It can also cause sedation and impair cognitive function, which may affect the results of certain experiments.

Future Directions

There are several future directions for research on Etizolam. One area of interest is its potential use in the treatment of depression. It has been found to have antidepressant effects in animal models and may be effective in treating depression in humans. Another area of interest is its potential use in the treatment of addiction. It has been found to reduce drug-seeking behavior in animal models and may be effective in treating addiction in humans. Finally, research is needed to determine the long-term effects of Etizolam use, including its potential for addiction and withdrawal.

Scientific Research Applications

Etizolam has been extensively studied for its potential use in the treatment of anxiety disorders, insomnia, and other related conditions. It has been shown to be effective in reducing anxiety and inducing sleep in animal models. In addition, it has been found to have fewer side effects compared to other benzodiazepines.